Sodium;6,8-dihydroxynaphthalene-2-sulfonate

• Molecular Formula: C10H7NaO5S
• Molecular Weight: 262.22 g/mol
• IUPAC Name: sodium;6,8-dihydroxynaphthalene-2-sulfonate
• InChI: InChI=1S/C10H8O5S.Na/c11-7-3-6-1-2-8(16(13,14)15)5-9(6)10(12)4-7;/h1-5,11-12H,(H,13,14,15);/q;+1/p-1
• InChI Key: PHCNWOBAYHFYHI-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=CC2=C(C=C(C=C21)O)O)S(=O)(=O)[O-].[Na+]

Description

Sodium 6,8-dihydroxynaphthalene-2-sulfonate is an organic compound with the molecular formula C10H7NaO5S. It is a sodium salt derivative of naphthalene sulfonic acid and is known for its applications in various scientific fields due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of sodium 6,8-dihydroxynaphthalene-2-sulfonate typically involves the sulfonation of 6,8-dihydroxynaphthalene. The reaction is carried out under controlled conditions using sulfuric acid as the sulfonating agent. The resulting sulfonic acid is then neutralized with sodium hydroxide to form the sodium salt .

Industrial Production Methods

Industrial production of sodium 6,8-dihydroxynaphthalene-2-sulfonate follows a similar synthetic route but on a larger scale. The process involves the use of industrial-grade sulfuric acid and sodium hydroxide, with careful control of reaction parameters to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Sodium 6,8-dihydroxynaphthalene-2-sulfonate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones.

Reduction: Reduction reactions can convert it back to its parent naphthalene derivative.

Substitution: It can undergo electrophilic substitution reactions due to the presence of hydroxyl and sulfonate groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Electrophilic substitution reactions often require catalysts like aluminum chloride or ferric chloride.

Major Products Formed

Oxidation: Quinones and related compounds.

Reduction: Parent naphthalene derivatives.

Substitution: Various substituted naphthalene derivatives depending on the electrophile used.

Scientific Research Applications

Sodium 6,8-dihydroxynaphthalene-2-sulfonate has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the production of dyes and pigments.

Biology: Employed in biochemical assays and as a staining agent for biological samples.

Medicine: Investigated for its potential therapeutic properties and as a component in pharmaceutical formulations.

Industry: Utilized in the manufacture of specialty chemicals and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of sodium 6,8-dihydroxynaphthalene-2-sulfonate involves its interaction with molecular targets through its hydroxyl and sulfonate groups. These functional groups enable the compound to participate in hydrogen bonding, ionic interactions, and electrophilic reactions. The pathways involved include oxidative and reductive transformations, as well as substitution reactions that modify the compound’s structure and reactivity .

Comparison with Similar Compounds

Similar Compounds

Sodium 2,8-dihydroxynaphthalene-6-sulfonate: Similar in structure but differs in the position of hydroxyl and sulfonate groups.

Sodium 6,7-dihydroxynaphthalene-2-sulfonate: Another isomer with hydroxyl groups at different positions

Uniqueness

Sodium 6,8-dihydroxynaphthalene-2-sulfonate is unique due to its specific arrangement of functional groups, which imparts distinct chemical reactivity and properties. This makes it particularly useful in applications requiring precise chemical behavior and interactions .